Cas no 1000802-50-5 (3-[4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl]propan-1-ol)

• Product Name: 3-[4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl]propan-1-ol
• CAS No: 1000802-50-5
• MF: C₁₂H₂₁BN₂O₃
• MW: 252.117743253708
• MDL: MFCD22570729
• CID: 4558475
• PubChem ID: 67187127
• Update Time: 2024-11-04

3-[4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl]propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-[4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl]propan-1-ol
• 1H-Pyrazole-1-propanol, 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
• 3-[4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl]propan-1-ol
• (1-(3-Hydroxypropyl)-1H-pyrazol-4-yl)boronic acid pinacol ester
• 3-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazol-1-yl]propan-1-ol
• SB12190
• P13365
• 1-(3-Hydroxypropan-1-yl)pyrazol-3-boronic acid pinacol ester
• 1H-Pyrazole-1-propanol, 4-(4,4,5,5-tetram
• SCHEMBL1854359
• SY237266
• 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-Pyrazole-1-propanol
• MFCD22570729
• DTXSID201154335
• 1000802-50-5
• A1-05819
• 3-[4-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)pyrazol-1-yl]propan-1-ol
• AS-51717
• ZVUJZEKDRFLYFL-UHFFFAOYSA-N
• 1-(3-Hydroxypropyl)-1H-pyrazole-4-boronic Acid Pinacol Ester
• CS-0051564
• DB-117484
• AKOS025403212

• MDL： MFCD22570729
• Inchi： 1S/C12H21BN2O3/c1-11(2)12(3,4)18-13(17-11)10-8-14-15(9-10)6-5-7-16/h8-9,16H,5-7H2,1-4H3
• InChI Key： ZVUJZEKDRFLYFL-UHFFFAOYSA-N
• SMILES： O1B(C2C=NN(CCCO)C=2)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 252.1645227g/mol
• Monoisotopic Mass: 252.1645227g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 56.5